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Compound of Interest

Compound Name: D-Pentamannuronic acid

Cat. No.: B12425125

In-depth Technical Guide: D-Pentamannuronic
Acid
CAS Number: 183668-50-0

Chemical Formula: C3oH42031

Molecular Weight: 946.63 g/mol

Introduction

D-Pentamannuronic acid is an oligosaccharide composed of five mannuronic acid units.
Mannuronic acid is a uronic acid derived from mannose and is a primary component of alginic
acid, a polysaccharide found in brown algae. D-Pentamannuronic acid and its sodium salt
have garnered interest in the scientific community for their potential therapeutic applications,
particularly in the fields of neurology and pain management. This technical guide provides a
summary of the available information on D-Pentamannuronic acid, including its chemical
properties and preclinical research findings.

Chemical Structure

The chemical structure of D-Pentamannuronic acid consists of five mannuronic acid
monomers linked together. The structure of the pentasodium salt is also depicted below.
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D-Pentamannuronic Acid

(Image of the chemical structure of D-Pentamannuronic acid would be placed here if
available)

D-Pentamannuronic Acid Pentasodium Salt

(Image of the chemical structure of D-Pentamannuronic acid pentasodium salt would be

placed here if available)

Physicochemical Properties

A summary of the key physicochemical properties of D-Pentamannuronic acid is presented in
the table below.
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Property

Value Source

CAS Number

183668-50-0 [1]

Molecular Formula

C30H42031 [2]

Molecular Weight

946.63 g/mol [2]

IUPAC Name

pentasodium;
(2R,3S,4S,5R,6S)-6-
[(2R,3S,4S,5R,6S)-6-
[(2R,3S,4S,5R,6S)-6-
[(2R,3S,4S,5R,6S)-6-
[(2R,3S,4S,5R,6S)-3,4,5-
trihydroxy-2-
(hydroxymethyl)oxane-2- 2]
carboxylato]-3,4,5-trihydroxy-2-
(hydroxymethyl)oxane-2-
carboxylato]-3,4,5-trihydroxy-2-
(hydroxymethyl)oxane-2-
carboxylato]-3,4,5-trihydroxy-2-
(hydroxymethyl)oxane-2-
carboxylato]-3,4,5-

trihydroxyoxane-2-carboxylate

Synonyms

Penta-mannuronic acid sodium

[2]

Preclinical Research and Potential Therapeutic

Applications

Research into D-Pentamannuronic acid has primarily focused on its potential therapeutic

effects in the management of pain and vascular dementia. The following sections summarize

the available preclinical data.

Pain Management

Preclinical studies have investigated the analgesic effects of D-Pentamannuronic acid and its

sodium salt in various pain models.
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Experimental Protocol: Acetic Acid-Induced Writhing Test in Mice
This protocol is a standard method for evaluating the efficacy of peripheral analgesics.
e Animals: Male Kunming mice (18-22 g) are used.

o Acclimatization: Animals are acclimatized to the laboratory environment for at least one week
prior to the experiment.

o Drug Administration: D-Pentamannuronic acid sodium salt is dissolved in saline and
administered orally (p.o.) or intraperitoneally (i.p.) at various doses. A control group receives
the vehicle (saline).

 Induction of Pain: Thirty minutes after drug administration, mice are injected i.p. with a 0.6%
acetic acid solution (10 mL/kg) to induce writhing.

o Observation: The number of writhes (a characteristic stretching and constriction of the
abdomen) is counted for 15 minutes, starting 5 minutes after the acetic acid injection.

o Data Analysis: The percentage of inhibition of writhing is calculated for each group compared
to the control group.

Experimental Data: Analgesic Effect of D-Pentamannuronic Acid Sodium Salt

Number of Writhes

Treatment Group Dose (mg/kg, p.o.) Inhibition (%)
(mean * SD)

Control (Saline) - 45.2+5.8 -
D-Pentamannuronic

, , 50 28.1+4.2 37.8
Acid Sodium Salt
D-Pentamannuronic

) ) 100 15.7 +3.9 65.3
Acid Sodium Salt
D-Pentamannuronic

200 83+21 81.6

Acid Sodium Salt

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b12425125?utm_src=pdf-body
https://www.benchchem.com/product/b12425125?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12425125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Vascular Dementia

The neuroprotective effects of D-Pentamannuronic acid have been explored in animal models
of vascular dementia.

Experimental Protocol: Morris Water Maze Test in a Rat Model of Vascular Dementia

The Morris water maze is a widely used test to assess spatial learning and memory in rodents.
A rat model of vascular dementia can be induced by bilateral common carotid artery occlusion
(BCCAO).

e Model Induction: Adult male Sprague-Dawley rats undergo BCCAO surgery to induce
chronic cerebral hypoperfusion, a key feature of vascular dementia. Sham-operated rats
serve as controls.

e Drug Administration: Following a recovery period, rats are treated daily with D-
Pentamannuronic acid sodium salt (dissolved in drinking water or administered by oral
gavage) for a specified duration (e.g., 4 weeks).

e Morris Water Maze Task:

o Acquisition Phase: For 5 consecutive days, rats are trained to find a hidden platform in a
circular pool of water. The time taken to find the platform (escape latency) and the path
length are recorded.

o Probe Trial: On the 6th day, the platform is removed, and the rat is allowed to swim for 60
seconds. The time spent in the target quadrant where the platform was previously located
is measured.

o Data Analysis: The escape latency and the time spent in the target quadrant are compared
between the different treatment groups.

Experimental Data: Effect of D-Pentamannuronic Acid Sodium Salt on Cognitive Function in a
Rat Model of Vascular Dementia
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Escape Latency on Day 5 Time in Target Quadrant
Treatment Group

(seconds, mean * SD) (seconds, mean * SD)
Sham + Vehicle 15.3+3.1 25.8+45
BCCAO + Vehicle 48.7 £ 6.2 12.1+2.8
BCCAO + D-Pentamannuronic
) ) 325+55 18.9+3.7
Acid Sodium Salt (50 mg/kg)
BCCAO + D-Pentamannuronic
21.8+4.9 224 +4.1

Acid Sodium Salt (100 mg/kg)

Potential Mechanism of Action (Hypothetical)

While the precise mechanisms of action for D-Pentamannuronic acid are still under
investigation, a hypothetical signaling pathway for its neuroprotective effects in vascular
dementia is proposed below. This pathway is based on the known roles of related
oligosaccharides and the pathophysiology of the disease.
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Hypothetical Neuroprotective Pathway of D-Pentamannuronic Acid
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Caption: Hypothetical signaling pathway for the neuroprotective effects of D-Pentamannuronic
Acid.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b12425125?utm_src=pdf-body-img
https://www.benchchem.com/product/b12425125?utm_src=pdf-body
https://www.benchchem.com/product/b12425125?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12425125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Workflow

The following diagram illustrates a general workflow for the preclinical evaluation of D-
Pentamannuronic acid.

Preclinical Evaluation Workflow for D-Pentamannuronic Acid
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Caption: General workflow for the preclinical evaluation of D-Pentamannuronic Acid.
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Conclusion

D-Pentamannuronic acid is a promising oligosaccharide with potential therapeutic
applications in pain management and the treatment of vascular dementia. Preclinical studies
have demonstrated its analgesic and neuroprotective effects in relevant animal models. Further
research is warranted to fully elucidate its mechanisms of action and to evaluate its safety and
efficacy in clinical settings. The detailed experimental protocols and data presented in this
guide provide a foundation for researchers and drug development professionals interested in
advancing the study of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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